Regiospecific Hydrolysis Rates by Infant Gastric Lipase: Comparative Fatty Acid Release
In vitro studies using racemic diacid triacylglycerols as substrates for gastric lipase from premature human infants demonstrate that myristic acid (14:0), oleic acid (18:1), and linoleic acid (18:2) are released at similar rates when esterified at the primary sn-1/3 positions [1]. This indicates that for this specific regioisomer, the initial hydrolysis rate is not a key differentiator among these three fatty acids, but it is a class-level inference that the rate is significantly faster than for fatty acids esterified at the sn-2 position. The data provides a baseline for understanding the digestive fate of this TAG structure.
| Evidence Dimension | Relative hydrolysis rate by gastric lipase |
|---|---|
| Target Compound Data | Myristic acid (14:0), oleic acid (18:1), and linoleic acid (18:2) released at similar rates from sn-1/3 positions. |
| Comparator Or Baseline | Octanoic acid (8:0) released with 61.5:1 preference over palmitic acid (16:0); lauric acid (12:0) released with 13:1 preference over oleic acid (18:1). |
| Quantified Difference | No significant difference among the three fatty acids of interest; significantly faster than sn-2 hydrolysis (class-level inference). |
| Conditions | In vitro assay using gastric lipase aspirates from premature human infants on racemic diacid TAG substrates. |
Why This Matters
This data confirms that the fatty acids of this regioisomer are bioaccessible for rapid hydrolysis in the stomach, a crucial consideration for designing infant formula lipids that mimic human milk fat digestion kinetics.
- [1] Jensen, R. G., de Jong, F. A., Clark, R. M., et al. (1994). Fatty acid and positional selectivities of gastric lipase from premature human infants: in vitro studies. Lipids, 29(6), 439-444. View Source
